6-(3-Chlorophenyl)-4,7-dimethyl-2-(3-oxobutan-2-yl)purino[7,8-a]imidazole-1,3-dione
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Description
6-(3-Chlorophenyl)-4,7-dimethyl-2-(3-oxobutan-2-yl)purino[7,8-a]imidazole-1,3-dione is a useful research compound. Its molecular formula is C19H18ClN5O3 and its molecular weight is 399.84. The purity is usually 95%.
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Scientific Research Applications
Mesoionic Purinone Analogs
Studies on mesoionic purinone analogs, closely related to the compound , have shown significant synthetic pathways and properties. For instance, the synthesis of mesoionic imidazo[1,2-c]-pyrimidine-2,7-diones, analogs of purine-2,8-dione, has been achieved. These compounds are found to predominantly exist in the C3-H tautomeric form and undergo hydrolytic ring-opening reactions, demonstrating their chemical reactivity and potential for further functionalization (Coburn & Taylor, 1982).
Inhibitors of Lck Kinase
Research has identified imidazo[4,5-h]isoquinolin-7,9-dione derivatives as potent adenosine 5'-triphosphate competitive inhibitors of lck kinase, a crucial enzyme in T-cell activation. Structural modifications led to significant improvements in potency, suggesting the potential of such compounds in developing new therapeutic agents (Snow et al., 2002).
Structural and Synthetic Insights
Investigations into the structure and synthesis of 6-(substituted-imidazol-1-yl)purines have revealed versatile substrates for regiospecific alkylation and glycosylation, showcasing the adaptability and utility of these compounds in nucleoside analog synthesis. X-ray crystal structures have provided insight into the coplanar conformations and potential applications of these purine derivatives (Zhong et al., 2006).
properties
IUPAC Name |
6-(3-chlorophenyl)-4,7-dimethyl-2-(3-oxobutan-2-yl)purino[7,8-a]imidazole-1,3-dione |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
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URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H18ClN5O3/c1-10-9-23-15-16(21-18(23)24(10)14-7-5-6-13(20)8-14)22(4)19(28)25(17(15)27)11(2)12(3)26/h5-9,11H,1-4H3 |
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Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QBSIXZUQWYGIMS-UHFFFAOYSA-N |
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Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CN2C3=C(N=C2N1C4=CC(=CC=C4)Cl)N(C(=O)N(C3=O)C(C)C(=O)C)C |
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Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H18ClN5O3 |
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Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
399.8 g/mol |
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Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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